N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide

• IUPAC Name: N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-2-pyrrol-1-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H12N4O3S3/c1-26(22,23)10-4-5-11-13(8-10)25-15(17-11)19-14(21)12-9-24-16(18-12)20-6-2-3-7-20/h2-9H,1H3,(H,17,19,21)
• InChI Key: URDOPYYFCXIZQX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CSC(=N3)N4C=CC=C4
• Molecular Formula: C16H12N4O3S3
• Molecular Weight: 404.5 g/mol

Description

N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C16H12N4O3S3 and its molecular weight is 404.48. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

The compound has shown promising results in the field of antibacterial research. For instance, a study found that related compounds demonstrated significant antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These compounds exhibited this activity at non-cytotoxic concentrations, highlighting their potential as antibacterial agents (Palkar et al., 2017).

Antimalarial and Antiviral Applications

Research has indicated that sulfonamide derivatives related to the compound have been effective against antimalarial activities. They were characterized by their ADMET properties and showed notable selectivity and potency, suggesting their utility in antimalarial therapies (Fahim & Ismael, 2021). Additionally, some of these compounds have been investigated for their potential in treating COVID-19.